Cas no 2171647-96-2 (1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2171647-96-2
• MF: C₁₁H₁₇F₂N₃O
• MW: 245.26898932457
• CID: 5564789
• PubChem ID: 165594392
• Update Time: 2025-06-08

1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1650705
• 1-[amino(1-methyl-1H-pyrazol-5-yl)methyl]-3,3-bis(fluoromethyl)cyclobutan-1-ol
• 2171647-96-2
• 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

• Inchi： 1S/C11H17F2N3O/c1-16-8(2-3-15-16)9(14)11(17)4-10(5-11,6-12)7-13/h2-3,9,17H,4-7,14H2,1H3
• InChI Key： ZIYLOUXPLGRDKL-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C(C2=CC=NN2C)N)(C1)O

Computed Properties

• Exact Mass: 245.13396850g/mol
• Monoisotopic Mass: 245.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

Comprehensive Overview of 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171647-96-2)

The compound 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171647-96-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1-methyl-1H-pyrazol-5-yl moiety and the bis(fluoromethyl)cyclobutan-1-ol backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for fluorinated compounds like 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a pivotal role. The compound’s CAS No. 2171647-96-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol involves sophisticated organic chemistry techniques, including multi-step functionalization and fluorination strategies. Its cyclobutan-1-ol core is particularly noteworthy, as cyclobutane derivatives are increasingly explored for their conformational rigidity and potential in drug design. This has led to a spike in queries about its synthetic routes and industrial-scale production.

From a pharmacological perspective, the presence of both amino and fluoromethyl groups in 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol suggests versatility in binding interactions. This has prompted investigations into its utility as a kinase inhibitor or GPCR modulator, topics frequently discussed in drug discovery forums. Additionally, its pyrazole ring is a common motif in agrochemicals, sparking interest in its potential for crop protection applications.

The compound’s physicochemical properties, such as solubility and lipophilicity, are critical for its formulation development. Researchers often search for structure-activity relationships (SAR) data to optimize its performance. Given the rise of computational chemistry tools, molecular docking studies involving CAS No. 2171647-96-2 have become a hot topic, bridging the gap between in silico predictions and experimental validation.

In the context of intellectual property, 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol has been the subject of several patents, highlighting its commercial viability. This aligns with the broader industry focus on novel chemical entities and patentable innovations. Its CAS registry number is often cited in patent literature, underscoring its significance in competitive research landscapes.

Environmental and regulatory considerations are also pivotal when discussing 2171647-96-2. The compound’s fluorinated groups necessitate evaluations of its ecological impact, a topic increasingly relevant in green chemistry initiatives. Searches related to its biodegradability and toxicity profile reflect the growing emphasis on sustainable chemistry practices.

In summary, 1-amino(1-methyl-1H-pyrazol-5-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171647-96-2) represents a multifaceted compound with broad applicability in life sciences. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like medicinal chemistry, agrochemical development, and material science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical research.